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Introduction

Cerium(lll) lodide (Cel3) is an inorganic scintillator material with promising characteristics for
the detection and identification of nuclear materials. Scintillators are materials that emit light
when exposed to ionizing radiation, such as gamma rays and neutrons. This emitted light can
then be detected and analyzed to determine the energy and type of the incident radiation,
allowing for the identification of the radioactive isotopes present. The detection of special
nuclear materials (SNM), such as enriched uranium and plutonium, is a critical aspect of
nuclear nonproliferation and homeland security.

These application notes provide an overview of the properties of Cel3 and similar halide
scintillators, along with protocols for their use in gamma-ray spectroscopy and neutron
detection for the identification of nuclear materials. While specific performance data for Cel3 is
emerging, data from closely related and well-characterized scintillators like Cerium Bromide
(CeBr3) and Lanthanum Bromide (LaBr3:Ce) are included for comparison and as a proxy for
expected performance.

Scintillator Properties

The effectiveness of a scintillator for nuclear material detection is determined by several key
properties, including light yield, energy resolution, and decay time.
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o Light Yield: This refers to the number of photons produced per unit of energy deposited by
the radiation. A higher light yield generally leads to better energy resolution.

e Energy Resolution: This is the ability of the detector to distinguish between two gamma rays
with very similar energies. It is typically expressed as the full width at half maximum (FWHM)
of a specific photopeak, with a lower percentage indicating better resolution. Excellent
energy resolution is crucial for accurately identifying isotopes from their complex gamma-ray
spectra.

o Decay Time: This is the time it takes for the scintillation light to be emitted after the
interaction of radiation. A fast decay time is important for applications with high count rates to
avoid pulse pile-up and for precise timing measurements.

Table 1: Comparison of Scintillator Properties

Nal(TI)
Property CeBr3 LaBr3:Ce Sri2(Eu)
(Reference)
Light Yield
~68,000 ~60,000[1] > 100,000[2] ~38,000
(photons/MeV)
Energy
Resolution @ <4% ~3.2%([1] <3%][2] ~7%
662 keV (FWHM)
Primary Decay
_ ~17 <25[1] 1200 230
Time (ns)
Density (g/cm3) 5.1 5.3[1] 4.59 3.67
Peak Emission
370 356, 387[3] 435 415

Wavelength (nm)

Experimental Protocols
Protocol 1: Gamma-Ray Spectroscopy for Isotope
Identification
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This protocol outlines the steps for acquiring and analyzing a gamma-ray spectrum to identify
unknown radioactive isotopes.

1. Experimental Setup:

o Detector: A Cel3 (or similar halide) scintillator crystal optically coupled to a photomultiplier
tube (PMT).

» High Voltage Power Supply: To provide the necessary voltage to the PMT.
o Preamplifier and Amplifier: To shape and amplify the signal from the PMT.

o Multi-Channel Analyzer (MCA): To digitize the amplified pulses and generate a gamma-ray
spectrum.

o Lead Shielding: To reduce background radiation.

» Radioactive Sources: Known calibration sources (e.g., 13’Cs, ¢°Co) and the unknown
sample.

2. Procedure:

o System Assembly: Place the detector inside the lead shielding. Connect the PMT to the high
voltage supply, preamplifier, amplifier, and MCA.

e Energy Calibration:

[¢]

Place a known calibration source (e.g., 13’Cs) at a reproducible distance from the detector.

[¢]

Acquire a spectrum for a sufficient time to obtain well-defined photopeaks.

[e]

Identify the channel number corresponding to the known gamma-ray energy of the source
(e.g., 662 keV for 13/Cs).

[e]

Repeat with at least one other source with a different energy (e.g., ¢°Co with peaks at
1173 keV and 1332 keV) to establish a linear relationship between channel number and
energy.[4][5]
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e Background Measurement:

o Remove all sources and acquire a background spectrum for an extended period to identify
naturally occurring radioactive materials (e.g., 4°K, uranium and thorium decay series).[6]

e Sample Measurement:

o Place the unknown sample at the same position as the calibration sources.

o Acquire a spectrum for a time sufficient to obtain statistically significant peaks.
o Data Analysis:

o Subtract the background spectrum from the sample spectrum.

o Identify the energies of the photopeaks in the background-subtracted spectrum using the
energy calibration.

o Compare the identified peak energies to a library of known gamma-ray energies for
different isotopes to identify the radioactive material(s) in the sample.[7][8][9]

Visualizations
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Caption: Experimental workflow for gamma-ray spectroscopy.

Protocol 2: Neutron Detection and Discrimination

Some nuclear materials, particularly plutonium, are neutron emitters. The ability to detect
neutrons and distinguish them from gamma rays is a strong indicator of the presence of SNM.
Halide scintillators can be used for this purpose through pulse shape discrimination (PSD).

1. Principle of Pulse Shape Discrimination (PSD):

The interaction of neutrons and gamma rays in certain scintillators produces light pulses with
slightly different shapes. Typically, the tail of the pulse from a neutron interaction is longer than
that from a gamma-ray interaction. PSD techniques analyze these shape differences to
distinguish between the two types of radiation.[10][11]

2. Experimental Setup:
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The setup is similar to that for gamma-ray spectroscopy, but requires a digitizer or oscilloscope
capable of capturing the full waveform of each pulse and a data acquisition system with PSD
capabilities.

3. Procedure:
e System Setup and Calibration:
o Set up the detector and electronics as in Protocol 1.

o Use a known neutron source (e.g., AmBe or 2°2Cf) and a known gamma source (e.g.,
137Cs) to calibrate the PSD parameters.

o Data Acquisition:

o Place the unknown sample near the detector.

o Acquire data, saving the full waveform of each detected pulse.
o Data Analysis (Charge Comparison Method):

o For each pulse, integrate the charge in two different time windows: a "short" gate that
captures the initial part of the pulse, and a "long" gate that captures the total pulse.

o Calculate the ratio of the charge in the tail of the pulse (long gate minus short gate) to the
total charge.

o Plot this ratio against the total pulse energy. Neutron and gamma events will form distinct
bands on this plot, allowing for their separation.[10]
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Caption: Logical workflow for nuclear material identification.
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Application in Active Interrogation

For shielded nuclear materials that do not emit a strong passive signal, active interrogation can
be employed. This technique uses an external source of neutrons or high-energy photons to
induce fission in the target material. The subsequent emission of prompt and delayed neutrons
and gamma rays is a definitive signature of fissile material.[12][13][14]

Cel3 detectors, with their good energy resolution and fast timing, are suitable for detecting the
induced gamma rays. In an active interrogation scenario, the detector would be used to
measure the gamma-ray spectrum emitted from the target during and after irradiation, with
specific high-energy gamma rays being indicative of fission.

Conclusion

Cel3 and similar advanced halide scintillators offer significant advantages for the detection and
identification of nuclear materials due to their high light yield and excellent energy resolution.
By following the outlined protocols for gamma-ray spectroscopy and neutron detection,
researchers and security professionals can effectively utilize these detectors to identify
radioactive isotopes and screen for special nuclear materials. The continued development of
these scintillators will further enhance our capabilities in nuclear security and nonproliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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